N1-(2-hydroxy-2-(thiophen-2-yl)propyl)-N2-(isoxazol-3-yl)oxalamide
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Description
N1-(2-hydroxy-2-(thiophen-2-yl)propyl)-N2-(isoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C12H13N3O4S and its molecular weight is 295.31. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research on sulfur-containing heterocyclic analogs has shown that compounds with thiophene moieties, similar to the queried compound, possess selective antiproliferative activity against cancer cells. For instance, hydroxyl-containing benzo[b]thiophene analogs demonstrated antiproliferative effects against laryngeal cancer cells by enhancing antioxidant enzyme activity, reducing ROS production, and inducing apoptosis through the BAX/BCL-2 ratio and caspase cascade activation. These findings suggest that structural elements related to the query may contribute to anticancer properties, potentially through oxidative stress modulation and apoptosis induction in cancerous cells (Haridevamuthu et al., 2023).
Antidepressant Activity
A study on phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides revealed antidepressant properties in the derivatives, highlighting the potential of thiophene-based compounds in neuropsychiatric disorders. The compounds significantly reduced immobility time in both forced swimming and tail suspension tests, indicating antidepressant activity without affecting baseline locomotion. This research points towards the application of thiophene and related compounds in developing new antidepressant medications, suggesting that components of the queried compound might offer similar benefits (Mathew et al., 2014).
Synthetic Methodologies and Chemical Properties
Investigations into the chemical synthesis and properties of compounds containing thiophene and isoxazole units have led to innovative methodologies and insights into their potential applications. For example, studies on copper-catalyzed coupling reactions and acid-catalyzed rearrangements involving (hetero)aryl chlorides and amides, including thiophene derivatives, have expanded the toolbox for synthesizing complex molecules with potential applications ranging from pharmaceuticals to materials science (De et al., 2017).
Properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-2-ylpropyl)-N'-(1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O4S/c1-12(18,8-3-2-6-20-8)7-13-10(16)11(17)14-9-4-5-19-15-9/h2-6,18H,7H2,1H3,(H,13,16)(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHWRJXXBZHSGOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NC1=NOC=C1)(C2=CC=CS2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.